Cas no 85333-43-3 (8-Chloro-2-methylimidazo[1,2-a]pyrazine)

8-Chloro-2-methylimidazo[1,2-a]pyrazine structure
85333-43-3 structure
Product Name:8-Chloro-2-methylimidazo[1,2-a]pyrazine
CAS No:85333-43-3
MF:C7H6ClN3
MW:167.595639705658
MDL:MFCD09999202
CID:838878
PubChem ID:13389082
Update Time:2025-09-28

8-Chloro-2-methylimidazo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 8-Chloro-2-methylimidazo[1,2-a]pyrazine
    • 8-Chloro-2-Methyl-Imidazo[1,2-A]pyrazine
    • ZZPUXAQVYFAAMQ-UHFFFAOYSA-N
    • PB13148
    • AB0027029
    • ST2412597
    • W8807
    • 8-Chloro-2-methyl-imidazol[1,2-a]pyrazine
    • 8-CHLORO-2-METHYLIMIDAZOL[1,2-A]PYRAZINE
    • 8-Chloro-2-methylimidazo[1,2-a]pyrazine (ACI)
    • AKOS006305229
    • FS-2783
    • SY067159
    • J-519418
    • 85333-43-3
    • SCHEMBL2179459
    • CS-W022564
    • DS-0368
    • DB-076329
    • MFCD09999202
    • DTXSID90539091
    • MDL： MFCD09999202
    • Inchi： 1S/C7H6ClN3/c1-5-4-11-3-2-9-6(8)7(11)10-5/h2-4H,1H3
    • InChI Key： ZZPUXAQVYFAAMQ-UHFFFAOYSA-N
    • SMILES： ClC1C2N(C=C(C)N=2)C=CN=1

Computed Properties

  • Exact Mass: 167.02500
  • Monoisotopic Mass: 167.0250249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.2
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.43
  • Refractive Index: 1.681
  • PSA: 30.19000
  • LogP: 1.69110

8-Chloro-2-methylimidazo[1,2-a]pyrazine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

8-Chloro-2-methylimidazo[1,2-a]pyrazine Pricemore >>

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8-Chloro-2-methylimidazo[1,2-a]pyrazine Production Method

Production Method 1

6863-73-6 6863-73-6
85333-43-3 85333-43-3
Reaction Conditions
1.1 18 h, 90 °C
Reference
Discovery of a Potent, Selective, and Orally Active Phosphodiesterase 10A Inhibitor for the Potential Treatment of Schizophrenia
Bartolome-Nebreda, Jose Manuel; et al, Journal of Medicinal Chemistry, 2014, 57(10), 4196-4212

Production Method 2

4858-85-9 4858-85-9
85333-43-3 85333-43-3
Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: Water ;  24 h, 100 °C
2.1 18 h, 90 °C
Reference
Discovery of a Potent, Selective, and Orally Active Phosphodiesterase 10A Inhibitor for the Potential Treatment of Schizophrenia
Bartolome-Nebreda, Jose Manuel; et al, Journal of Medicinal Chemistry, 2014, 57(10), 4196-4212

8-Chloro-2-methylimidazo[1,2-a]pyrazine Raw materials

8-Chloro-2-methylimidazo[1,2-a]pyrazine Preparation Products

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